Cas no 1448077-77-7 (1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea)

• Product Name: 1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea
• CAS No: 1448077-77-7
• MF: C₁₄H₂₀N₄O
• MW: 260.334802627563
• CID: 5366196
• Update Time: 2025-10-28

1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-N-(imidazo[1,2-a]pyridin-3-ylmethyl)-N′-(1-methylethyl)urea
• 1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea

• Inchi： 1S/C14H20N4O/c1-4-17(14(19)16-11(2)3)10-12-9-15-13-7-5-6-8-18(12)13/h5-9,11H,4,10H2,1-3H3,(H,16,19)
• InChI Key： PBUYWXNKEIDKNQ-UHFFFAOYSA-N
• SMILES： N(CC)(CC1N2C(=NC=1)C=CC=C2)C(NC(C)C)=O

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.96±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea

Comprehensive Overview of 1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea (CAS No. 1448077-77-7)

1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea (CAS No. 1448077-77-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are widely studied for their biological activities and therapeutic potential. The presence of the urea moiety further enhances its versatility, making it a valuable candidate for drug discovery and development.

The molecular structure of 1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea features an imidazo[1,2-a]pyridine core, which is known for its electron-rich nature and ability to participate in various chemical reactions. The ethyl and isopropyl substituents on the urea group contribute to the compound's stability and solubility, making it suitable for a range of experimental and industrial applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and other disease areas.

One of the key reasons for the rising interest in 1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea is its relevance to current trends in drug discovery and precision medicine. With the increasing focus on personalized treatments, compounds like this are being explored for their ability to modulate specific biological pathways. For instance, the imidazo[1,2-a]pyridine scaffold is frequently investigated for its role in G-protein-coupled receptor (GPCR) modulation, a hot topic in modern pharmacology. This aligns with the broader industry shift toward small-molecule therapeutics that offer higher specificity and fewer side effects.

From a synthetic chemistry perspective, 1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea presents an interesting challenge due to its complex structure. Researchers often employ multistep organic synthesis techniques to achieve high yields and purity. The compound's urea linkage is particularly noteworthy, as it can serve as a hydrogen bond donor and acceptor, enhancing its interaction with biological targets. This property is crucial for designing high-affinity ligands in drug development.

In addition to its pharmaceutical potential, 1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea has applications in material science. Its aromatic imidazo[1,2-a]pyridine ring system can contribute to the development of organic semiconductors and fluorescent probes, which are essential for advancing technologies like OLED displays and bioimaging. This dual utility in both life sciences and materials engineering underscores the compound's versatility.

The market for imidazo[1,2-a]pyridine derivatives is expanding rapidly, driven by their widespread use in medicinal chemistry and industrial applications. As a result, 1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea is increasingly sought after by research institutions and pharmaceutical companies. Its CAS No. 1448077-77-7 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's commercial availability through specialized chemical suppliers further facilitates its adoption in various research programs.

For researchers and industry professionals, understanding the physicochemical properties of 1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea is critical. Key parameters such as melting point, solubility, and stability under different conditions must be carefully evaluated to ensure optimal performance in experimental settings. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are commonly used to characterize this compound and verify its purity.

Looking ahead, the future of 1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea appears promising, with ongoing studies exploring its potential in neurological disorders and inflammatory diseases. The compound's ability to cross the blood-brain barrier is of particular interest, as it opens doors to novel treatments for conditions like Alzheimer's and Parkinson's disease. Additionally, its role in immune modulation is being investigated, aligning with the global emphasis on immunotherapy and autoimmune disease management.

In conclusion, 1-ethyl-1-({imidazo[1,2-a]pyridin-3-yl}methyl)-3-(propan-2-yl)urea (CAS No. 1448077-77-7) represents a fascinating area of research with broad implications for pharmaceutical development and material innovation. Its unique structural features and multifunctional properties make it a valuable asset in the scientific community. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.